Cas no 1155066-50-4 (1-(3-methylbutan-2-yl)aminopropan-2-ol)

• Product Name: 1-(3-methylbutan-2-yl)aminopropan-2-ol
• CAS No: 1155066-50-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5166836
• PubChem ID: 43499380
• Update Time: 2026-03-04

1-(3-methylbutan-2-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1,2-dimethylpropyl)amino]-
• 1-((3-Methylbutan-2-yl)amino)propan-2-ol
• 1-(3-methylbutan-2-yl)aminopropan-2-ol

• Inchi： 1S/C8H19NO/c1-6(2)8(4)9-5-7(3)10/h6-10H,5H2,1-4H3
• InChI Key： ZRQQQPCOWOCCSG-UHFFFAOYSA-N
• SMILES： C(NC(C)C(C)C)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(3-methylbutan-2-yl)aminopropan-2-ol

Introduction to 1-(3-methylbutan-2-yl)aminopropan-2-ol (CAS No. 1155066-50-4)

1-(3-methylbutan-2-yl)aminopropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1155066-50-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This aliphatic amine derivative exhibits a unique structural configuration that positions it as a potential candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The compound's molecular structure, featuring a tertiary amine group linked to a propanol backbone with a 3-methylbutyl side chain, imparts distinctive chemical properties that make it valuable for synthetic and mechanistic studies.

The synthesis of 1-(3-methylbutan-2-yl)aminopropan-2-ol involves multi-step organic transformations, typically starting from readily available precursors such as 3-methylbutan-2-one and 2-aminoethanol. The process often requires careful optimization to achieve high yields and purity, with particular attention paid to minimizing side reactions that could introduce impurities. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired molecular framework. The efficiency of these synthetic routes is critical for large-scale production and subsequent applications in drug discovery.

In recent years, 1-(3-methylbutan-2-yl)aminopropan-2-ol has garnered attention in the context of pharmacological research due to its structural similarity to known bioactive molecules. Its tertiary amine functionality allows for facile derivatization into more complex pharmacophores, making it a versatile scaffold for designing molecules with specific biological activities. For instance, modifications at the amino group or the alcohol moiety can lead to compounds with enhanced binding affinity or selectivity for target enzymes or receptors. This adaptability has made it a focal point in medicinal chemistry efforts aimed at identifying novel therapeutic entities.

One of the most compelling aspects of 1-(3-methylbutan-2-yl)aminopropan-2-ol is its potential role as an intermediate in the synthesis of bioactive peptides and peptidomimetics. The presence of both an amine and an alcohol group provides multiple sites for functionalization, enabling the construction of constrained analogs that mimic peptide structures while offering improved pharmacokinetic properties. Such derivatives are particularly valuable in the development of protease inhibitors, where precise control over molecular conformation is essential for optimal binding and efficacy. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in this domain.

Furthermore, 1-(3-methylbutan-2-yl)aminopropan-2-ol has been explored as a ligand in coordination chemistry, where its nitrogen-rich structure allows for interactions with transition metals. Metal complexes derived from this compound have shown promise as catalysts in organic transformations and as probes in biological systems. The ability to tune the electronic properties of these complexes through ligand design opens up avenues for applications in catalysis, material science, and even photomedicine. The study of such metal-ligand systems contributes to our fundamental understanding of coordination chemistry and its applications.

The biological activity of 1-(3-methylbutan-2-yl)aminopropan-2-ol itself has also been investigated, although it remains primarily a synthetic intermediate rather than an end therapeutic agent. Preliminary studies suggest that derivatives of this compound may exhibit modulatory effects on certain enzymatic pathways, particularly those involving G-protein coupled receptors (GPCRs) or ion channels. These findings are based on computational modeling and in vitro assays that highlight the compound's potential as a scaffold for further development. However, more extensive experimental validation is necessary to fully elucidate its biological profile.

From a computational chemistry perspective, 1-(3-methylbutan-2-yl)aminopropan-2-ol serves as an excellent model system for studying molecular interactions at the atomic level. High-level quantum mechanical calculations have been employed to predict its conformational landscape, electronic structure, and spectroscopic properties. These computational studies not only aid in understanding the compound's reactivity but also provide insights into how structural modifications might influence its biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, offering efficient alternatives to traditional wet-lab experimentation.

The role of 1-(3-methylbutan-2-yl)aminopropan-2-ol in drug discovery is further underscored by its incorporation into high-throughput screening (HTS) libraries designed for hit identification. Its structural features make it amenable to library synthesis techniques such as parallel solid-phase synthesis (SPS), allowing for rapid generation of large collections of derivatives for screening against biological targets. Hits identified from such libraries can then be optimized through structure-based drug design (SBDD), leveraging computational models to guide rational modifications that enhance potency and selectivity.

In conclusion,1-(3-methylbutan - 2 - yl ) amino pro pan - 2 - ol (CAS No . 1155066 - 50 - 4) represents a promising compound with diverse applications in pharmaceutical chemistry and biochemical research . Its unique structural features , synthetic accessibility , and potential biological activity make it a valuable tool for medicinal chemists seeking novel therapeutic agents . As research continues to uncover new synthetic methodologies and biological insights , the utility of this compound is expected to expand , contributing significantly to advancements in drug discovery and molecular science .